Cas no 2034335-64-1 (3-(3-chlorophenyl)-N-(4-cyclohexyl-1,3-thiazol-2-yl)methylpropanamide)

• Product Name: 3-(3-chlorophenyl)-N-(4-cyclohexyl-1,3-thiazol-2-yl)methylpropanamide
• CAS No: 2034335-64-1
• MF: C₁₉H₂₃ClN₂OS
• MW: 362.916722536087
• CID: 5959591
• PubChem ID: 121018831
• Update Time: 2025-06-08

3-(3-chlorophenyl)-N-(4-cyclohexyl-1,3-thiazol-2-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-N-(4-cyclohexyl-1,3-thiazol-2-yl)methylpropanamide
• F6512-1904
• AKOS026692794
• 3-(3-chlorophenyl)-N-((4-cyclohexylthiazol-2-yl)methyl)propanamide
• 2034335-64-1
• 3-(3-chlorophenyl)-N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]propanamide

• Inchi： 1S/C19H23ClN2OS/c20-16-8-4-5-14(11-16)9-10-18(23)21-12-19-22-17(13-24-19)15-6-2-1-3-7-15/h4-5,8,11,13,15H,1-3,6-7,9-10,12H2,(H,21,23)
• InChI Key： KWJOGXNUAJFHRR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(NCC1=NC(=CS1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 362.1219622g/mol
• Monoisotopic Mass: 362.1219622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 70.2Ų

Additional information on 3-(3-chlorophenyl)-N-(4-cyclohexyl-1,3-thiazol-2-yl)methylpropanamide

Comprehensive Overview of 3-(3-chlorophenyl)-N-(4-cyclohexyl-1,3-thiazol-2-yl)methylpropanamide (CAS No. 2034335-64-1)

The compound 3-(3-chlorophenyl)-N-(4-cyclohexyl-1,3-thiazol-2-yl)methylpropanamide, identified by its CAS number 2034335-64-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a chlorophenyl moiety and a cyclohexyl-thiazole backbone, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 3-(3-chlorophenyl)-N-(4-cyclohexyl-1,3-thiazol-2-yl)methylpropanamide has surged, driven by advancements in drug discovery and precision agriculture. This compound's thiazole ring is a key structural element often associated with antimicrobial, anti-inflammatory, and anticancer properties. As such, it aligns with current trends in targeted therapy and sustainable crop protection, topics frequently searched in scientific databases and AI-driven platforms.

The synthesis of CAS 2034335-64-1 typically involves multi-step organic reactions, including amide coupling and cyclization techniques. Its chlorinated aromatic component enhances stability, while the cyclohexyl group contributes to lipophilicity—a critical factor in drug bioavailability. These attributes are often discussed in forums focusing on QSAR modeling and molecular docking, reflecting user interest in computational chemistry tools.

From an industrial perspective, 3-(3-chlorophenyl)-N-(4-cyclohexyl-1,3-thiazol-2-yl)methylpropanamide is explored for its role in high-value chemical intermediates. Its compatibility with green chemistry principles (e.g., solvent-free synthesis) resonates with the growing emphasis on environmental sustainability—a hot topic in both academic and commercial sectors. Analytical methods such as HPLC and NMR spectroscopy are routinely employed to characterize its purity, a subject frequently queried in laboratory technique-related searches.

Ongoing studies investigate the compound's potential in neurological disorders and metabolic diseases, areas where users commonly search for breakthrough treatments. Its propanamide linker offers flexibility for structural modifications, a strategy widely adopted in medicinal chemistry optimization. Additionally, its thiazole-methyl segment is being examined for catalytic applications, tying into the broader discourse on organocatalysts.

In summary, 2034335-64-1 represents a versatile chemical entity at the intersection of cutting-edge research and industrial innovation. Its relevance to trending themes like personalized medicine and agrochemical efficiency ensures continued exploration, making it a standout subject in contemporary scientific literature and search engine queries alike.